Cas no 2229008-30-2 (tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate
• CAS No: 2229008-30-2
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6267090
• PubChem ID: 165690808
• Update Time: 2025-06-25

tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate
• 2229008-30-2
• EN300-1999432

• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(14)13-5-7-16-9(8-13)15-6-4-12/h9H,4-8,12H2,1-3H3
• InChI Key： ZUEVFBUJLXBULK-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1OCCN

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74Ų

Additional information on tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate

Introduction to tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate (CAS No. 2229008-30-2)

tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate (CAS No. 2229008-30-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's structure consists of a morpholine ring, an aminoethoxy group, and a tert-butyl ester, which collectively contribute to its chemical and biological properties.

The morpholine ring in tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. This ring structure imparts the compound with enhanced solubility and stability, making it suitable for various pharmaceutical applications. The aminoethoxy group attached to the morpholine ring further enhances the compound's ability to interact with biological targets, such as receptors and enzymes.

The tert-butyl ester moiety in tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate is a protective group that can be selectively removed under mild conditions, allowing for the controlled release of the active carboxylic acid form. This feature is particularly valuable in drug design, where controlled release and bioavailability are critical parameters for optimizing therapeutic efficacy.

Recent studies have highlighted the potential of tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structures exhibit potent activity against specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery.

In another study, scientists at the University of California, San Francisco, investigated the role of tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate in modulating ion channels. The results showed that this compound effectively modulates potassium channels, which are crucial for maintaining cellular homeostasis and are implicated in various neurological disorders. These findings suggest that tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate could be a valuable lead compound for developing treatments for conditions such as epilepsy and chronic pain.

Beyond its therapeutic potential, tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate has also been explored as a building block in synthetic chemistry. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers at Harvard University have used this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses.

The synthesis of tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate typically involves multi-step reactions, including nucleophilic substitution, esterification, and protection/deprotection steps. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for both academic research and industrial applications.

In terms of safety and handling, tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is essential to follow standard laboratory safety protocols to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

To summarize, tert-butyl 2-(2-aminoethoxy)morpholine-4-carboxylate (CAS No. 2229008-30-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases and conditions. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, further solidifying its importance in the field.